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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of investigational compounds like BMS-986365 is a critical component of laboratory

safety and environmental responsibility. While specific institutional and local regulations must

always be followed, this guide provides a procedural framework for the safe disposal of BMS-
986365, a potent and selective androgen receptor (AR) degrader.

Immediate Safety and Handling Considerations
Before disposal, it is essential to handle BMS-986365 with appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat. In case of a spill, contain the

material using an inert absorbent and place it in a labeled container for disposal. Clean the

affected area with soap and water, ensuring that runoff does not enter drains.

Step-by-Step Disposal Protocol for BMS-986365
Given that BMS-986365 is a potent pharmaceutical compound, it is crucial to manage its

disposal as hazardous waste to prevent environmental contamination and ensure personnel

safety.

Consult the Safety Data Sheet (SDS): The first and most critical step is to obtain and review

the SDS for BMS-986365 from the manufacturer.[1] The SDS provides comprehensive

safety and disposal information, including physical and chemical properties, hazards, and

specific disposal considerations.[1] While not always publicly available, chemical suppliers

are required to provide it.[1]
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Segregation and Labeling:

Do not mix BMS-986365 waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.[1][2]

Collect all solid waste (e.g., contaminated gloves, weigh paper, vials) and any unused or

expired compound in a dedicated, clearly labeled hazardous waste container.[1][2]

The label should include the full chemical name ("BMS-986365"), any associated hazards

(e.g., "Potent Compound," "Cytotoxic"), the accumulation start date, and the responsible

researcher's name.[1]

Container Management:

Use a container that is in good condition, compatible with the chemical, and can be

securely sealed.

For emptied containers that held BMS-986365, unless thoroughly decontaminated, they

should be treated as hazardous waste and disposed of accordingly, following all label

warnings.[3]

Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for the pickup and disposal of the BMS-986365 waste.[1] These organizations are

equipped to handle and transport hazardous materials in compliance with all federal and

state regulations.[1][4]

Hazardous pharmaceutical waste is typically incinerated at a permitted facility to ensure

complete destruction.

Important Note: Never dispose of BMS-986365 or other potent pharmaceutical compounds

down the drain or in regular trash, as this can lead to environmental contamination of water

sources.[5][6]

Chemical and Physical Properties of BMS-986365
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For easy reference, the key quantitative data for BMS-986365 is summarized in the table

below.

Property Value

Molecular Formula C₄₁H₄₅F₃N₈O₅S

Molecular Weight 818.91 g/mol

Purity >98%

Storage (Powder) -20°C for up to 3 years

Storage (in Solvent) -20°C for up to 1 month

Data sourced from multiple chemical suppliers.[7][8]

Mechanism of Action: Visualizing the Signaling
Pathway
BMS-986365 is a heterobifunctional ligand-directed degrader that targets the androgen

receptor (AR).[9][10] It possesses a dual mechanism of action: it acts as an antagonist to the

AR and induces its degradation.[11][12] The molecule binds to both the AR and the cereblon

(CRBN) E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of the

AR.[13] This dual action effectively inhibits AR signaling, which is a key driver in prostate

cancer.[9]
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Caption: Mechanism of action of BMS-986365 leading to AR degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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